3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole

• CAS RN: 74088-83-8
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 2-(1,2,4-oxadiazol-3-ylmethylsulfanyl)aniline
• InChI: InChI=1S/C9H9N3OS/c10-7-3-1-2-4-8(7)14-5-9-11-6-13-12-9/h1-4,6H,5,10H2
• InChI Key: PECMZEOYSREQQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)SCC2=NOC=N2

Description

3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (1.27 g; 0.055 mol) was dissolved in absolute ethanol (50 ml) and to this was added 2-aminothiophenol (7.38 g; 0.059 mol). To the resulting solution was added 3-chloromethyl-1,2,4-oxadiazole (6.59 g; 0.055 mol) dropwise over 10 minutes. The resulting mixture was then stirred at ambient temperature for 30 minutes, sodium chloride removed by filtration and the filtrate was evaporated to dryness under reduced pressure to give 3-(2-aminophenylthiomethyl)-1,2,4-oxadiazole which was re-crystallised from isopropanol; m.p. 57°.